Cas no 1705100-07-7 (N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide)

• Product Name: N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide
• CAS No: 1705100-07-7
• MF: C₂₂H₂₈N₂O₂S
• MW: 384.534924507141
• CID: 5365978
• Update Time: 2025-10-29

N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepine-4(5H)-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide

• InChI Key： FGPMLRQMOUHMKK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(C(NCCC2=CC=C(OC)C=C2)=O)CC1

Additional information on N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide

N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide: A Comprehensive Overview

N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide (CAS No. 1705100-07-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The thiazepane core of this compound is a seven-membered heterocyclic ring containing a sulfur and a nitrogen atom. This structural motif is known for its ability to confer specific biological activities, such as anticonvulsant, analgesic, and anti-inflammatory properties. The presence of the methoxyphenyl and methylphenyl substituents further enhances the compound's pharmacological profile by modulating its interactions with biological targets.

Recent research has focused on the carboxamide functionality of this compound, which plays a crucial role in its binding affinity and selectivity towards various receptors and enzymes. Studies have shown that the carboxamide group can form hydrogen bonds with key residues in the active sites of target proteins, thereby enhancing the compound's potency and selectivity.

In the context of medicinal chemistry, N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide has been evaluated for its potential as a lead compound in the development of novel therapeutic agents. One notable area of interest is its activity against neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, research has explored the anti-inflammatory properties of N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide. In vitro studies using human cell lines have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a moderate half-life, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

Furthermore, the safety profile of N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide has been evaluated in preclinical toxicity studies. These studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-[2-(4-methoxyphenyl)ethyl]-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide (CAS No. 1705100-07-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it holds significant promise for addressing unmet medical needs in various disease areas.